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Abstract
This technical guide provides a comprehensive analysis of magnesium propionate
(C₆H₁₀MgO₄), a magnesium salt of propionic acid. It details the compound's core

physicochemical properties, with a primary focus on the determination and significance of its

molecular weight. This document outlines the compound's chemical structure, synthesis, and

key characteristics such as solubility and stability. Furthermore, it presents a detailed protocol

for the preparation of standard molar solutions, a fundamental procedure in research and

development that is critically dependent on an accurate molecular weight. The guide also

discusses the compound's primary applications in the pharmaceutical, cosmetic, and food

industries, as well as essential safety and handling information. This document is intended to

serve as a vital resource for researchers, scientists, and drug development professionals who

utilize magnesium propionate in their work.

Introduction to Magnesium Propionate
Magnesium propionate is an organic salt formed from the reaction of a magnesium ion (Mg²⁺)

with two propionate anions (CH₃CH₂COO⁻).[1] It is a compound of significant interest across

various scientific disciplines due to its dual functionality. It serves as an effective preservative

by inhibiting the growth of mold and some bacteria, and also acts as a bioavailable source of

magnesium, an essential mineral for numerous physiological processes.[2][3][4]
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In the context of drug development and research, a precise understanding of a compound's

fundamental properties is paramount. The molecular weight, in particular, is a cornerstone of

chemical calculations, enabling accurate preparation of solutions, determination of reaction

stoichiometry, and interpretation of analytical data. This guide provides the foundational

knowledge required for the effective and accurate use of magnesium propionate in a

laboratory or industrial setting.

Core Physicochemical Properties
A thorough characterization of magnesium propionate begins with its fundamental

physicochemical properties. These constants are essential for predicting the compound's

behavior in various experimental and formulation contexts.

Chemical Structure and Formula
Magnesium propionate consists of one divalent magnesium cation (Mg²⁺) ionically bonded to

two propionate anions (C₃H₅O₂⁻).[1] The molecular formula is C₆H₁₀MgO₄.[1][2][5][6] This

stoichiometric relationship is crucial for the accurate calculation of its molecular weight.

Molecular Weight Determination
The molecular weight (molar mass) of a compound is the sum of the atomic weights of its

constituent atoms. For anhydrous magnesium propionate (C₆H₁₀MgO₄), the calculation is as

follows:

Magnesium (Mg): 1 × 24.305 g/mol = 24.305 g/mol

Carbon (C): 6 × 12.011 g/mol = 72.066 g/mol

Hydrogen (H): 10 × 1.008 g/mol = 10.080 g/mol

Oxygen (O): 4 × 15.999 g/mol = 63.996 g/mol

Total Molecular Weight = 24.305 + 72.066 + 10.080 + 63.996 = 170.447 g/mol

This value is commonly rounded to 170.45 g/mol .[1][2][5][7]
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It is critical to note that magnesium propionate can exist in hydrated forms. The dihydrate

form (C₆H₁₄MgO₆), for instance, incorporates two water molecules and has a higher molecular

weight of 206.48 g/mol .[1] For all experimental work, verifying the hydration state of the

material is essential for accurate molar calculations. Unless otherwise specified, this guide will

refer to the anhydrous form.

Key Physicochemical Data Summary
The following table summarizes the essential quantitative data for anhydrous magnesium
propionate.

Property Value Source(s)

IUPAC Name magnesium;propanoate [1]

CAS Number 557-27-7 [1][6][8]

Molecular Formula C₆H₁₀MgO₄ [1][2][5][8]

Molecular Weight 170.45 g/mol [1][2][5][6]

Appearance White crystalline powder [1][2]

Odor Faint, soapy odor [1][2]

Solubility in Water
Highly soluble (1000 g/L at

20°C)
[1]

Hygroscopicity Slightly hygroscopic [1][2]

pH (1% solution) Approx. 10-10.5 [6]

Synthesis and Chemical Reactivity
Synthesis
Magnesium propionate is typically synthesized through a straightforward acid-base

neutralization reaction. The most common method involves reacting propionic acid with a

magnesium base, such as magnesium hydroxide or magnesium carbonate.[1][3]
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Reaction with Magnesium Hydroxide: 2 CH₃CH₂COOH + Mg(OH)₂ → (CH₃CH₂COO)₂Mg + 2

H₂O

The resulting magnesium propionate is then purified through methods like crystallization and

filtration to achieve the high purity required for pharmaceutical and food-grade applications.[1]

[3]

Chemical Stability and Reactivity
Magnesium propionate is a stable compound under normal ambient storage and handling

conditions.[8] As a salt of a weak acid and a strong base, its aqueous solutions are slightly

alkaline.[6] It is incompatible with strong oxidizing agents.[8] Due to its hygroscopic nature, it

should be stored in airtight containers to prevent moisture absorption.[1][2]

Experimental Protocols: Molar Solution Preparation
The accurate preparation of molar solutions is a fundamental laboratory skill that relies directly

on the compound's molecular weight. The following protocol provides a step-by-step

methodology for preparing a 1 Molar (1M) stock solution of magnesium propionate.

Objective
To prepare 100 mL of a 1.0 M aqueous stock solution of anhydrous magnesium propionate.

Materials and Equipment
Anhydrous Magnesium Propionate (MW: 170.45 g/mol )

Deionized or distilled water

100 mL volumetric flask (Class A)

Analytical balance (readable to 0.001 g)

Weighing paper/boat

Spatula

Funnel
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Wash bottle with deionized water

Workflow Diagram

Preparation

Solubilization

Final Steps

1. Calculate Mass
170.45 g/mol * 0.1 L * 1.0 mol/L

= 17.045 g

2. Weigh Compound
Accurately weigh 17.045 g

of Mg Propionate

3. Transfer to Flask
Use funnel to transfer powder

to 100 mL volumetric flask

4. Dissolve
Add ~70 mL DI water.

Swirl to dissolve.

5. Fill to Volume
Add DI water to the

100 mL graduation mark

6. Homogenize
Invert flask 15-20 times

to ensure uniform concentration

7. Label and Store
Label with name, concentration,
date, and initials. Store properly.
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Click to download full resolution via product page

Caption: Workflow for preparing a 1M magnesium propionate solution.

Step-by-Step Procedure
Calculation:

Determine the mass of magnesium propionate required.

Mass (g) = Molar Mass ( g/mol ) × Volume (L) × Desired Molarity (mol/L)

Mass (g) = 170.45 g/mol × 0.100 L × 1.0 mol/L = 17.045 g

Weighing:

Place a clean, dry weighing boat on the analytical balance and tare the mass to zero.

Carefully weigh out exactly 17.045 g of anhydrous magnesium propionate. Record the

actual mass weighed.

Transfer:

Place a funnel into the neck of the 100 mL volumetric flask.

Carefully transfer the weighed powder through the funnel into the flask.

Use a wash bottle with deionized water to rinse any remaining powder from the weighing

boat and funnel into the flask.

Dissolution:

Add deionized water to the flask until it is approximately two-thirds full.

Stopper the flask and swirl gently until all the magnesium propionate has completely

dissolved.

Dilution to Volume:
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Carefully add deionized water until the bottom of the meniscus reaches the 100 mL

calibration mark on the neck of the flask.

Use a dropper for the final additions to avoid overshooting the mark.

Homogenization:

Stopper the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Labeling and Storage:

Label the flask clearly with the compound name ("1.0 M Magnesium Propionate"), the

preparation date, and your initials.

Store according to the safety data sheet recommendations, typically at room temperature

in a well-sealed container.

Applications in Research and Industry
Magnesium propionate's unique properties make it valuable in several high-stakes industries.

Food Preservation: It is widely used as a food preservative to inhibit the growth of mold and

bacteria in products like baked goods, dairy items, and animal feed.[2][9] Its neutral pH and

sensory properties (tasteless and odorless) make it an ideal additive that does not alter the

product's characteristics.[2][4] The U.S. FDA has designated magnesium propionate as

"Generally Recognized As Safe" (GRAS).[2][3]

Pharmaceuticals & Nutrition: In pharmaceutical formulations, it serves as a magnesium

supplement to address dietary deficiencies.[1][2][4] Magnesium is a critical cofactor in

hundreds of enzymatic reactions and is essential for muscle and nerve function.[1][2][3]

Recent research has also investigated the role of magnesium in modulating microbial

metabolites like imidazole propionate, which are linked to metabolic health.[10]

Cosmetics: It is used as a preservative in cosmetic products to prevent microbial

contamination and extend shelf life.[1][7][11]
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Safety and Handling
According to available safety data sheets and regulatory information, magnesium propionate
is not classified as a hazardous substance under GHS/CLP regulations.[5][8]

Handling: Standard laboratory practices should be followed. Wear protective gloves and

eye/face protection. Use in a well-ventilated area.[8]

Stability: The material is stable under normal ambient conditions. Avoid contact with strong

oxidizers.[8]

First Aid: In case of contact, wash skin with soap and water. If in eyes, rinse cautiously with

water for several minutes. If breathing is difficult, provide fresh air.[8]

This substance is not considered a PBT (Persistent, Bioaccumulative, and Toxic) or vPvB (very

Persistent and very Bioaccumulative) substance.[8]

Conclusion
The molecular weight of anhydrous magnesium propionate, 170.45 g/mol , is a fundamental

physical constant that is indispensable for its scientific and industrial application. This guide has

detailed the derivation of this value and demonstrated its critical role in standard laboratory

procedures such as molar solution preparation. A comprehensive understanding of this and

other physicochemical properties, including solubility, stability, and reactivity, is essential for

ensuring accuracy and reproducibility in research, drug development, and quality control. With

its established safety profile and versatile applications, magnesium propionate will continue to

be a compound of significant utility in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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